Cas no 2229663-93-6 (4-cyclopropylbut-2-en-1-ol)

• Product Name: 4-cyclopropylbut-2-en-1-ol
• CAS No: 2229663-93-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5850296
• PubChem ID: 165618683
• Update Time: 2025-06-07

4-cyclopropylbut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-cyclopropyl-
• 4-cyclopropylbut-2-en-1-ol
• 2229663-93-6
• EN300-1833009

• Inchi： 1S/C7H12O/c8-6-2-1-3-7-4-5-7/h1-2,7-8H,3-6H2
• InChI Key： KDFVTRARMONGCY-UHFFFAOYSA-N
• SMILES： C(O)C=CCC1CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 195.1±8.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on 4-cyclopropylbut-2-en-1-ol

4-Cyclopropylbut-2-en-1-ol: A Comprehensive Overview

4-Cyclopropylbut-2-en-1-ol, also known by its CAS registry number CAS No. 2229663-93-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to 4-cyclopropylbut-2-en-1-ol.

The molecular structure of 4-cyclopropylbut-2-en-1-ol is characterized by a cyclopropane ring attached to a butenol backbone. This arrangement imparts the compound with interesting electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such bicyclic structures in modulating the bioavailability and pharmacokinetics of drugs.

One of the most notable aspects of 4-cyclopropylbut-2-en-1-ol is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to construct complex natural product analogs, leveraging its reactivity in both electrophilic and nucleophilic reactions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated how 4-cyclopropylbut-2-en-1-ol can be employed in the construction of kinase inhibitors with high potency.

In terms of synthesis, several methods have been reported for the preparation of 4-cyclopropylbut-2-en-1-ol. A common approach involves the cyclopropanation of allylic alcohols using transition metal catalysts, such as rhodium or ruthenium complexes. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound in enantioselective reactions.

The biological activity of 4-cyclopropylbut-2-en-1